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Compound of Interest |

Compound Name: Biotinyl Cystamine Hydrochloride

CAS No.: 1346597-28-1

Cat. No.: B1141249
Abstract

Biotinyl Cystamine Hydrochloride (Biotin-Cystamine-HCI) is a specialized, reversible
biotinylation reagent distinguished by its terminal primary amine group and a chemically
cleavable disulfide spacer.[1][2] Unlike standard NHS-biotin reagents that target lysine
residues, Biotinyl Cystamine is designed to label carboxyl groups (aspartate, glutamate, C-
termini) via carbodiimide activation (EDC) or aldehyde groups via reductive amination. This
guide provides authoritative solubility data, storage protocols to prevent disulfide scrambling,
and a validated workflow for carboxyl-targeted labeling, ensuring high-yield conjugation and
reliable cleavage for downstream proteomics.

Chemical Identity & Mechanism

Distinction Alert: Do not confuse this reagent with NHS-SS-Biotin.
o NHS-SS-Biotin: Reacts with Amines (Lysines).[3]

» Biotinyl Cystamine: Contains an Amine; Reacts with Carboxyls or Aldehydes.
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Feature Specification

Chemical Name N-(Biotinyl)cystamine hydrochloride

128915-82-2 (Free base); 1346597-28-1 (HCI

CAS Number salt)

Molecular Weight ~415.05 g/mol (HCI salt)

Formula C14H26N402S2[1][2][3][41[5][6][7] - HCI
Functional Group Primary Amine (-NH-2)

Disulfide bond (-S-S-); cleavable by DTT, TCEP,
or B-ME

Cleavable Linker

Mechanism of Action

The reagent serves as a "Biotin donor" to molecules possessing reactive carbonyls. Upon
reduction of the disulfide bond, the biotin moiety is released, leaving a sulfhydryl-tagged target.
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Figure 1: Reaction pathway for carboxyl-targeted biotinylation using Biotinyl Cystamine.

Solubility & Reconstitution Guide

Biotinyl Cystamine HCI is hygroscopic and sensitive to oxidation. Proper solubilization is critical
to prevent precipitation during the coupling reaction.

Solvent Compatibility Table
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Solvent Solubility Limit Comments

Recommended. The HCI salt

Water / PBS ~10 mg/mL _ -
renders the amine hydrophilic.
Excellent for stock solutions.[8]
DMSO ~20 mg/mL Anhydrous DMSO prevents
hydrolysis.
Alternative to DMSQO; ensure it
DMF ~20 mg/mL ) ]
is amine-free (fresh).
Not Recommended. Poor
Ethanol <1 mg/mL

solubility.

Reconstitution Protocol
Step 1: Weighing

» Allow the vial to equilibrate to room temperature before opening to prevent condensation
(which degrades the reagent).

o Work quickly to minimize air exposure.
Step 2: Solvent Selection

o For Immediate Use: Dissolve directly in the aqueous reaction buffer (e.g., MES pH 4.7-6.0 or
PBS pH 7.2).

e For Stock Storage: Dissolve in high-quality anhydrous DMSO at 10-20 mg/mL.
Step 3: Dissolution
o Vortex moderately for 30 seconds. The solution should be clear and colorless.

e Troubleshooting: If particulate matter remains, warm slightly to 37°C for 2 minutes. If
cloudiness persists, the reagent may have oxidized or hydrolyzed; discard.

Storage & Stability Conditions
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Lyophilized Powder (Long-Term)

Temperature: -20°C is mandatory.
Environment: Desiccated container.[1][5][9]

Shelf Life: 24 months if kept dry and dark.[1]

Reconstituted Solution (Short-Term)

Aqueous Solutions:Unstable. Use immediately.[9] The disulfide bond is susceptible to
scrambling, and the free amine can oxidize. Do not store.

DMSO/DMF Stock: Stable for up to 1 month at -20°C if stored in single-use aliquots under
inert gas (Argon/Nitrogen).

o Avoid: Multiple freeze-thaw cycles (causes moisture ingress).

Reagent Form

Lyophilized Powder In Solution

-20°C + Desiccant
2
(24 Months) Solvent Type~

Water/Buffer Anhydrous DMSO/DMF

'

USE IMMEDIATELY Aliquot & Freeze -20°C
Do not store (2 Month max)
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Figure 2: Decision tree for storage and handling of Biotinyl Cystamine.

Protocol: Carboxyl-Targeted Protein Biotinylation

This protocol uses EDC (Carbodiimide) to conjugate Biotinyl Cystamine to Aspartate/Glutamate
residues or the C-terminus of a protein.

Materials Required[1][2][4][5][6][7]1[8][9][10][11]
e Protein: 1-10 mg/mL in MES Buffer (0.1 M, pH 4.7-6.0). Note: Avoid buffers with primary
amines (Tris, Glycine) or carboxyls (Acetate, Citrate).

Reagent: Biotinyl Cystamine HCI.[1][2]

Crosslinker: EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride).

Co-reactant (Optional): Sulfo-NHS (increases efficiency).

Desalting Column: Zeba™ Spin columns or dialysis cassette (MWCO appropriate for
protein).

Step-by-Step Procedure
e Preparation:

o Equilibrate protein in MES buffer (pH 5.5 is optimal for EDC activation).

o Prepare a 50 mM stock of Biotinyl Cystamine in DMSO.

o Prepare a 100 mM stock of EDC in water (prepare immediately before use).
 Activation:

o Add EDC to the protein solution to a final concentration of 2 mM (approx. 10-fold molar
excess over carboxyls).

o Optional: Add Sulfo-NHS (5 mM) to stabilize the intermediate.

o Incubate for 15 minutes at Room Temperature (RT).
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o Conjugation:

(¢]

Add Biotinyl Cystamine stock to the activated protein.

[¢]

Ratio: Aim for a 20-50 molar excess of Biotinyl Cystamine over the protein.

[¢]

Adjust pH to 7.0-7.5 using phosphate buffer or NaOH (the amine reaction is faster at
neutral pH).

[e]

Incubate for 2 hours at RT or Overnight at 4°C.
 Purification:

o Remove excess reagent using a desalting column equilibrated with PBS. This step is
crucial to prevent free biotin from competing for Streptavidin binding downstream.

» Validation (Self-Check):
o HABA Assay: Use 4'-hydroxyazobenzene-2-carboxylic acid to quantify biotin incorporation.

o Ellman’s Reagent: If needed, reduce a small aliquot to verify the presence of the thiol
spacer (confirms the linker is intact).

Troubleshooting & FAQs
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Issue Probable Cause Corrective Action

Ensure reaction buffer is free

of primary amines (Tris) and

Low Biotinylation Efficiency Buffer Interference
carboxyls (Acetate). Use MES
or Phosphate.
Dissolve Biotinyl Cystamine in
Precipitation Reagent Aggregation DMSO first, then add dropwise
to the protein while vortexing.
Use fresh DTT (50 mM) or
No Cleavage Oxidized Reductant TCEP. Ensure pH is > 7.0 for
reduction efficiency.
Quench unreacted EDC with
High Background Non-specific Binding Glycine or Tris (pH 8.0) before
purification.
References

» AdooQ Bioscience.Biotinyl Cystamine Storage and Stability Data. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1141249#biotinyl-cystamine-hydrochloride-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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